Cas no 1225735-51-2 (4-(2,4,6-trimethylphenyl)methylpiperidin-4-ol)

• Product Name: 4-(2,4,6-trimethylphenyl)methylpiperidin-4-ol
• CAS No: 1225735-51-2
• MF: C₁₅H₂₃NO
• MW: 233.349224328995
• CID: 5969420
• PubChem ID: 62788645
• Update Time: 2025-06-10

4-(2,4,6-trimethylphenyl)methylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinol, 4-[(2,4,6-trimethylphenyl)methyl]-
• 4-(2,4,6-Trimethylbenzyl)piperidin-4-ol
• 4-(2,4,6-trimethylphenyl)methylpiperidin-4-ol
• AKOS012083052
• 4-[(2,4,6-trimethylphenyl)methyl]piperidin-4-ol
• CS-0353435
• EN300-1870657
• 1225735-51-2

• Inchi： 1S/C15H23NO/c1-11-8-12(2)14(13(3)9-11)10-15(17)4-6-16-7-5-15/h8-9,16-17H,4-7,10H2,1-3H3
• InChI Key： VHEFRXURPDLSCM-UHFFFAOYSA-N
• SMILES： N1CCC(CC2=C(C)C=C(C)C=C2C)(O)CC1

Computed Properties

• Exact Mass: 233.177964357g/mol
• Monoisotopic Mass: 233.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.036±0.06 g/cm3(Predicted)
• Boiling Point: 379.7±37.0 °C(Predicted)
• pka: 14.69±0.20(Predicted)

Additional information on 4-(2,4,6-trimethylphenyl)methylpiperidin-4-ol

Comprehensive Overview of 4-(2,4,6-trimethylphenyl)methylpiperidin-4-ol (CAS No. 1225735-51-2)

4-(2,4,6-trimethylphenyl)methylpiperidin-4-ol, with the CAS number 1225735-51-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique piperidine backbone and trimethylphenyl substitution, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its structural properties, which make it a promising candidate for modulating biological activity and enhancing molecular interactions.

The growing demand for novel piperidine derivatives in medicinal chemistry has placed 4-(2,4,6-trimethylphenyl)methylpiperidin-4-ol at the forefront of scientific exploration. Its CAS no 1225735-51-2 serves as a critical identifier in databases, ensuring accurate referencing in patents and research papers. The compound's methylpiperidin-4-ol moiety is particularly noteworthy, as it contributes to its solubility and reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, the pharmaceutical industry has focused on developing targeted therapies, and 4-(2,4,6-trimethylphenyl)methylpiperidin-4-ol has emerged as a key player in this domain. Its structural features align with the search for bioactive molecules, a trending topic in drug development. Scientists are investigating its potential role in central nervous system (CNS) drug design, given the piperidine scaffold's prevalence in neurologically active compounds. This aligns with the increasing public interest in mental health treatments and neurodegenerative disease research.

Another area of interest is the compound's potential application in catalysis and material science. The trimethylphenyl group in 4-(2,4,6-trimethylphenyl)methylpiperidin-4-ol provides steric hindrance, which can be leveraged in asymmetric synthesis—a hot topic in green chemistry. As sustainability becomes a global priority, researchers are exploring how such compounds can contribute to eco-friendly chemical processes.

The synthesis and characterization of CAS no 1225735-51-2 are also subjects of ongoing research. Advanced techniques like NMR spectroscopy and X-ray crystallography are employed to elucidate its molecular structure, a common query among chemistry enthusiasts and professionals. These studies are crucial for optimizing its physicochemical properties, such as stability and bioavailability, which are critical for its practical applications.

In summary, 4-(2,4,6-trimethylphenyl)methylpiperidin-4-ol (1225735-51-2) represents a fascinating intersection of chemistry and pharmacology. Its versatility and potential in drug discovery, catalysis, and material innovation make it a compound of significant scientific and industrial value. As research progresses, its role in addressing contemporary challenges in healthcare and sustainability is expected to expand further.